Carbamimidothioic acid 2-[4-[(4-nitrophenyl)methoxy]phenyl]ethyl ester

• Molecular Formula: C16H17N3O3S
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 2-[4-[(4-nitrophenyl)methoxy]phenyl]ethyl carbamimidothioate
• InChI: InChI=1S/C16H17N3O3S/c17-16(18)23-10-9-12-3-7-15(8-4-12)22-11-13-1-5-14(6-2-13)19(20)21/h1-8H,9-11H2,(H3,17,18)
• InChI Key: UMJUNUMSJDTYTM-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CCSC(=N)N)OCC2=CC=C(C=C2)[N+](=O)[O-]

Description

Carbamimidothioic acid 2-[4-[(4-nitrophenyl)methoxy]phenyl]ethyl ester is a C-nitro compound.

Scientific Research Applications

Synthesis and Structural Analysis

• Catalytic Hydrogenations and Reductive Cyclization : In a study by Hartenstein & Sicker (1993), ethyl 2-nitrophenyl oxalate, a related compound, underwent catalytic hydrogenation in different solvents. This process resulted in the formation of 4-hydroxy-2,3-dioxo-1,4-benzoxazine derivatives through reductive cyclization, highlighting a synthetic pathway relevant to the family of compounds including carbamimidothioic acid esters (Hartenstein & Sicker, 1993).

• X-ray Powder Diffraction for Structural Analysis : Wang et al. (2017) reported on the X-ray powder diffraction data for a structurally similar compound, providing detailed crystallographic information. This technique is essential for understanding the molecular structure of carbamimidothioic acid esters and related compounds (Wang et al., 2017).

Synthetic Applications

• Novel Synthetic Approaches : A study by Consiglio et al. (2000) described the condensation of ethyl esters of phenyl carboxylic acids with halonitrobenzenes, leading to nitrophenoxy-benzoic or benzo-phosphonic acid ethyl esters. This method represents a new approach for nucleophilic condensation, potentially applicable to the synthesis of carbamimidothioic acid esters (Consiglio et al., 2000).

• Lactonization and Ring Opening in Amides : The research by Hartenstein & Sicker (1993) also showed that amides formed from the hydrogenation of esters can undergo lactonization to form lactone-lactames, which then can revert to amides upon heating. This process could be relevant in the synthesis of carbamimidothioic acid esters (Hartenstein & Sicker, 1993).

Antimicrobial Potential

• Antimicrobial Activity of Carbamimidothioic Acid Ester Salts : A series of carbamimidothioic acid phenylmethyl ester salts, including N,N'-tetramethyl derivatives, were synthesized and found to inhibit various Gram-positive and Gram-negative bacteria and fungi, as reported by Tait et al. (1990). This indicates potential antimicrobial applications for carbamimidothioic acid esters (Tait et al., 1990).

Mesomorphic Behavior in Polymers

• Synthesis and Characterization in Polysiloxane Polymers : Chang-Chien & Lee (1996) synthesized and characterized polysiloxane polymers containing units structurally related to carbamimidothioic acid esters. They explored the effects of molar composition in copolymers on mesophase texture and transition temperatures, which could be pertinent to the applications of carbamimidothioic acid esters in polymer science (Chang-Chien & Lee, 1996).